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molecular formula C10H11BrO B8621693 1-(4-Bromophenyl)-2-methylprop-2-en-1-ol

1-(4-Bromophenyl)-2-methylprop-2-en-1-ol

Cat. No. B8621693
M. Wt: 227.10 g/mol
InChI Key: SXRHWWVOJWQPKB-UHFFFAOYSA-N
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Patent
US07279478B2

Procedure details

To a cold (−78° C.) solution of 1,4-dibromobenzene 1 (42.4 mmol, 10 g) in THF (60 mL) was added butyl lithium(42.4 mmol, 2.5 M in hexane). The mixture was stirred at −78° C. for 1 h. 2-methylpropenal (42.4 mmol, 2.97 g) was added. The mixture was stirred at −78° C. for 1 h. NH4Cl was added. The mixture was extracted with EtOAc. The organic extract was washed with brine, dried and concentrated to an oil. Chromatography (5-15% EtOAc/hexane) gave the desired alcohol.
Name
1,4-dibromobenzene
Quantity
10 g
Type
reactant
Reaction Step One
Name
butyl lithium
Quantity
42.4 mmol
Type
reactant
Reaction Step One
Name
THF
Quantity
60 mL
Type
solvent
Reaction Step One
Name
2-methylpropenal
Quantity
2.97 g
Type
reactant
Reaction Step Two
Name
NH4Cl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
alcohol

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:7]=[CH:6][C:5]([Br:8])=[CH:4][CH:3]=1.C([Li])CCC.[CH3:14][C:15](=[CH2:18])[CH:16]=[O:17].[NH4+].[Cl-]>C1COCC1>[Br:8][C:5]1[CH:6]=[CH:7][C:2]([CH:16]([OH:17])[C:15]([CH3:18])=[CH2:14])=[CH:3][CH:4]=1 |f:3.4|

Inputs

Step One
Name
1,4-dibromobenzene
Quantity
10 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)Br
Name
butyl lithium
Quantity
42.4 mmol
Type
reactant
Smiles
C(CCC)[Li]
Name
THF
Quantity
60 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
2-methylpropenal
Quantity
2.97 g
Type
reactant
Smiles
CC(C=O)=C
Step Three
Name
NH4Cl
Quantity
0 (± 1) mol
Type
reactant
Smiles
[NH4+].[Cl-]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-78 °C
Stirring
Type
CUSTOM
Details
The mixture was stirred at −78° C. for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The mixture was stirred at −78° C. for 1 h
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with EtOAc
EXTRACTION
Type
EXTRACTION
Details
The organic extract
WASH
Type
WASH
Details
was washed with brine
CUSTOM
Type
CUSTOM
Details
dried
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to an oil

Outcomes

Product
Details
Reaction Time
 1 h
Name
alcohol
Type
product
Smiles
BrC1=CC=C(C=C1)C(C(=C)C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.